Cas no 1628015-18-8 (4'-Methanesulfonyl-2-trifluoromethyl-biphenyl-4-ylamine)

• Product Name: 4'-Methanesulfonyl-2-trifluoromethyl-biphenyl-4-ylamine
• CAS No: 1628015-18-8
• MF: C₁₄H₁₂F₃NO₂S
• MW: 315.310792922974
• MDL: MFCD31811291
• CID: 4702576
• Update Time: 2025-05-24

4'-Methanesulfonyl-2-trifluoromethyl-biphenyl-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 4'-Methanesulfonyl-2-trifluoromethyl-biphenyl-4-ylamine
• 4'-Methanesulfonyl-2-trifluoromethylbiphenyl-4-ylamine
• 4'-(methylsulfonyl)-2-(trifluoromethyl)biphenyl-4-amine
• 4'-(Methylsulfonyl)-2-(trifluoromethyl)-[1,1'-biphenyl]-4-amine
• CS(=O)(=O)C1=CC=C(C=C1)C1=C(C=C(C=C1)N)C(F)(F)F

• MDL： MFCD31811291
• Inchi： 1S/C14H12F3NO2S/c1-21(19,20)11-5-2-9(3-6-11)12-7-4-10(18)8-13(12)14(15,16)17/h2-8H,18H2,1H3
• InChI Key： CUSDIJRQJUNPIC-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C=CC(=CC=1C(F)(F)F)N)(=O)=O

Computed Properties

• Exact Mass: 315.05408429 g/mol
• Monoisotopic Mass: 315.05408429 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.5
• Molecular Weight: 315.31

Additional information on 4'-Methanesulfonyl-2-trifluoromethyl-biphenyl-4-ylamine

4'-Methanesulfonyl-2-trifluoromethyl-biphenyl-4-ylamine: A Comprehensive Overview

4'-Methanesulfonyl-2-trifluoromethyl-biphenyl-4-ylamine (CAS No. 1628015-18-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4'-Methanesulfonyl-2-trifluoromethyl-biphenyl-4-ylamine consists of a biphenyl core with a methanesulfonyl group at the 4' position and a trifluoromethyl group at the 2 position. The presence of these functional groups imparts specific chemical and biological properties that make it an interesting candidate for further investigation. The amine group at the 4 position of the biphenyl ring adds additional reactivity and functional versatility to the molecule.

Recent studies have highlighted the potential of 4'-Methanesulfonyl-2-trifluoromethyl-biphenyl-4-ylamine in modulating various biological pathways. One notable application is its use as a lead compound in the development of drugs targeting specific enzymes and receptors. For instance, research has shown that this compound can effectively inhibit certain kinases, which are key players in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 4'-Methanesulfonyl-2-trifluoromethyl-biphenyl-4-ylamine has also been explored for its potential as an anti-inflammatory agent. Studies have demonstrated that it can reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are crucial mediators of inflammation. This makes it a promising candidate for the treatment of chronic inflammatory conditions.

The pharmacokinetic properties of 4'-Methanesulfonyl-2-trifluoromethyl-biphenyl-4-ylamine have also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. Its high oral bioavailability and low toxicity profile make it suitable for further development as a drug candidate.

In terms of safety, preclinical studies have shown that 4'-Methanesulfonyl-2-trifluoromethyl-biphenyl-4-ylamine is well-tolerated at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are ongoing to ensure its long-term safety and efficacy in humans. These assessments include detailed evaluations of genotoxicity, carcinogenicity, and reproductive toxicity.

The synthesis of 4'-Methanesulfonyl-2-trifluoromethyl-biphenyl-4-ylamine involves several steps, each requiring precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include Suzuki coupling reactions to form the biphenyl core, followed by selective functionalization to introduce the methanesulfonyl and trifluoromethyl groups. The final step involves the introduction of the amine group through reductive amination or other suitable methods.

Beyond its direct applications in drug development, 4'-Methanesulfonyl-2-trifluoromethyl-biphenyl-4-ylamine serves as a valuable building block for the synthesis of more complex molecules. Its unique structural features make it an attractive starting point for combinatorial chemistry approaches, allowing researchers to explore a wide range of derivatives with diverse biological activities.

In conclusion, 4'-Methanesulfonyl-2-trifluoromethyl-biphenyl-4-ylamine (CAS No. 1628015-18-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its ability to modulate key biological pathways, combined with favorable pharmacokinetic properties and safety profile, positions it as a promising lead compound for further development into novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various medical contexts.